Cas no 792969-85-8 (1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro-)

1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro- structure
792969-85-8 structure
Product Name:1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro-
CAS No:792969-85-8
MF:C8H12N4O3
MW:212.205881118774
CID:556142
Update Time:2024-02-21

1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro-
    • 1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro-(9CI)
    • Sildenafil Impurity 152
    • 1-Methyl-3-(1-methylethyl)-4-nitro-1H-pyrazole-5-carboxamide (ACI)
    • 1-Methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxamide
    • 3-Isopropyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide
    • Inchi: 1S/C8H12N4O3/c1-4(2)5-6(12(14)15)7(8(9)13)11(3)10-5/h4H,1-3H3,(H2,9,13)
    • InChI Key: RYIJOZXADOHAGO-UHFFFAOYSA-N
    • SMILES: O=C(C1N(C)N=C(C(C)C)C=1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 212.091
  • Monoisotopic Mass: 212.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2

1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  3 h, reflux
1.2 Reagents: Ammonia Solvents: Acetone ,  Water ;  pH 10
Reference
A facile, improved synthesis of sildenafil and its analogues
Raghava Reddy, Ambati. V.; Srinivas, Garaga; Takshinamoorthy, Chandiran; Gupta Peruri, Badarinadh; Naidu, Andra, Scientia Pharmaceutica, 2016, 84(3), 447-455

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ;  2 h, 60 °C; 3 h, 80 °C; cooled
Reference
Syntheses and vasodilatory activities of new pyrazolo[4,3-d]pyrimidin-7-ones
Zhao, Yan-fang; Zhai, Xin; Chen, Jiao-yue; Guo, Shu-chun; Gong, Ping, Chemical Research in Chinese Universities, 2006, 22(4), 468-473

1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro- Raw materials

1H-Pyrazole-5-carboxamide,1-methyl-3-(1-methylethyl)-4-nitro- Preparation Products

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